Cas no 1389310-15-9 ((R)-2-Trifluoromethylpiperidinesulfonyl chloride)

• Product Name: (R)-2-Trifluoromethylpiperidinesulfonyl chloride
• CAS No: 1389310-15-9
• MF: C₆H₉ClF₃NO₂S
• MW: 251.654370069504
• CID: 3161010
• PubChem ID: 66570556
• Update Time: 2025-05-19

(R)-2-Trifluoromethylpiperidinesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• (R)-2-Trifluoromethylpiperidinesulfonyl chloride
• (R)-2-Trifluoromethylpiperidinesulfonylchloride
• 1389310-15-9

• MDL： MFCD22380066
• Inchi： 1S/C6H9ClF3NO2S/c7-14(12,13)11-4-2-1-3-5(11)6(8,9)10/h5H,1-4H2/t5-/m1/s1
• InChI Key： HHYSBNILYUIIAS-RXMQYKEDSA-N
• SMILES： ClS(N1CCCC[C@@H]1C(F)(F)F)(=O)=O

Computed Properties

• Exact Mass: 250.9994619Da
• Monoisotopic Mass: 250.9994619Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 45.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on (R)-2-Trifluoromethylpiperidinesulfonyl chloride

Recent Advances in (R)-2-Trifluoromethylpiperidinesulfonyl Chloride (CAS: 1389310-15-9) Research and Applications

The compound (R)-2-Trifluoromethylpiperidinesulfonyl chloride (CAS: 1389310-15-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and versatile applications. This sulfonyl chloride derivative, characterized by its trifluoromethyl group and chiral piperidine scaffold, serves as a critical intermediate in the synthesis of bioactive molecules, particularly in the development of enzyme inhibitors and receptor modulators. Recent studies have highlighted its role in the design of novel therapeutics targeting neurological disorders, infectious diseases, and cancer.

One of the most notable advancements in the application of (R)-2-Trifluoromethylpiperidinesulfonyl chloride is its use in the synthesis of covalent inhibitors. Researchers have leveraged its reactive sulfonyl chloride moiety to develop irreversible inhibitors for serine hydrolases, a class of enzymes implicated in various pathological conditions. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's efficacy in the selective inhibition of fatty acid amide hydrolase (FAAH), an enzyme involved in endocannabinoid signaling. The study reported that derivatives of (R)-2-Trifluoromethylpiperidinesulfonyl chloride exhibited nanomolar potency and excellent selectivity, making them promising candidates for the treatment of pain and inflammation.

In addition to its role in covalent inhibition, (R)-2-Trifluoromethylpiperidinesulfonyl chloride has been explored as a building block for the construction of sulfonamide-based drugs. Sulfonamides are a privileged scaffold in medicinal chemistry, known for their diverse pharmacological activities. Recent work by a team at the University of California, San Francisco, showcased the compound's utility in the synthesis of sulfonamide derivatives with potent activity against carbonic anhydrase isoforms. These findings, published in Bioorganic & Medicinal Chemistry Letters, underscore the compound's potential in addressing diseases such as glaucoma and epilepsy.

The synthetic accessibility of (R)-2-Trifluoromethylpiperidinesulfonyl chloride has also been a focal point of recent research. A 2024 paper in Organic Process Research & Development detailed an optimized large-scale synthesis protocol that improves yield and reduces environmental impact. The protocol employs green chemistry principles, including the use of catalytic reagents and solvent recycling, aligning with the growing demand for sustainable pharmaceutical manufacturing practices.

Despite these advancements, challenges remain in the widespread adoption of (R)-2-Trifluoromethylpiperidinesulfonyl chloride. Issues such as stability under physiological conditions and potential off-target effects of its derivatives necessitate further investigation. Ongoing studies are focusing on structural modifications to enhance pharmacokinetic properties and reduce toxicity. Collaborative efforts between academia and industry are expected to drive innovation in this area, paving the way for the development of next-generation therapeutics.

In conclusion, (R)-2-Trifluoromethylpiperidinesulfonyl chloride (CAS: 1389310-15-9) represents a versatile and valuable tool in medicinal chemistry. Its applications in covalent inhibition, sulfonamide drug development, and sustainable synthesis highlight its importance in contemporary research. As the field continues to evolve, this compound is likely to play a pivotal role in the discovery of novel therapeutic agents, addressing unmet medical needs across a range of diseases.